Cas no 307952-84-7 (N-(4-(tert-Butyl)phenyl)-3-(4,5-dimethoxy-2-nitrophenyl)acrylamide)

• Product Name: N-(4-(tert-Butyl)phenyl)-3-(4,5-dimethoxy-2-nitrophenyl)acrylamide
• CAS No: 307952-84-7
• MF: C₂₁H₂₄N₂O₅
• MW: 384.425665855408
• CID: 3055215
• PubChem ID: 1224036
• Update Time: 2025-05-26

N-(4-(tert-Butyl)phenyl)-3-(4,5-dimethoxy-2-nitrophenyl)acrylamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(tert-Butyl)phenyl)-3-(4,5-dimethoxy-2-nitrophenyl)acrylamide
• N-(4-Tert-butylphenyl)-3-(4,5-dimethoxy-2-nitrophenyl)acrylamide
• AKOS005107094
• JS-0699
• N-(4-tert-butylphenyl)-3-{2-nitro-4,5-dimethoxyphenyl}acrylamide
• 661-241-0
• (2E)-N-(4-tert-butylphenyl)-3-(4,5-dimethoxy-2-nitrophenyl)prop-2-enamide
• (2E)-N-(4-tert-butylphenyl)-3-(4,5-dimethoxy-2-nitrophenyl)-2-propenamide
• (E)-N-(4-tert-butylphenyl)-3-(4,5-dimethoxy-2-nitrophenyl)prop-2-enamide
• 307952-84-7
• AA-768/32246035

• Inchi： 1S/C21H24N2O5/c1-21(2,3)15-7-9-16(10-8-15)22-20(24)11-6-14-12-18(27-4)19(28-5)13-17(14)23(25)26/h6-13H,1-5H3,(H,22,24)/b11-6+
• InChI Key： IFRDCDVNICRSBM-IZZDOVSWSA-N
• SMILES： O(C)C1C(=CC(=C(C=1)/C=C/C(NC1C=CC(=CC=1)C(C)(C)C)=O)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 384.16852187Da
• Monoisotopic Mass: 384.16852187Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 93.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on N-(4-(tert-Butyl)phenyl)-3-(4,5-dimethoxy-2-nitrophenyl)acrylamide

Introduction to N-(4-(tert-Butylphenyl))-3-(4,5-dimethoxy-2-nitrophenyl)acrylamide (CAS No. 307952-84-7)

N-(4-(tert-Butylphenyl))-3-(4,5-dimethoxy-2-nitrophenyl)acrylamide, identified by its CAS number 307952-84-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of acrylamides, which are widely studied for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a tert-butyl group and a nitro-substituted aromatic ring, contribute to its unique chemical properties and reactivity, making it a valuable tool in synthetic chemistry and molecular biology.

The tert-butyl group, attached to the phenyl ring at the 4-position, enhances the steric hindrance of the molecule, influencing its interactions with biological targets. This bulky substituent can shield reactive sites, thereby modulating the compound's reactivity and selectivity. On the other hand, the 4,5-dimethoxy-2-nitrophenyl moiety introduces both electron-donating and electron-withdrawing effects, which can significantly impact the electronic properties of the molecule. This dual functionality makes it an attractive candidate for designing molecules with tailored biological activities.

In recent years, there has been a growing interest in acrylamides as pharmacological agents due to their ability to interact with various biological targets. The nitro group in N-(4-(tert-butylphenyl))-3-(4,5-dimethoxy-2-nitrophenyl)acrylamide, for instance, can participate in redox reactions, making it useful in studying cellular signaling pathways that involve oxidative stress. Additionally, the methoxy groups can influence solubility and metabolic stability, which are critical factors in drug design.

The synthesis of this compound involves multiple steps, including functional group transformations and protective group strategies. The introduction of the tert-butyl group typically requires a Friedel-Crafts alkylation reaction, while the nitro and methoxy substituents can be incorporated through nucleophilic aromatic substitution or other organic transformations. The acrylamide moiety is usually formed via an amide coupling reaction between an acryloyl chloride derivative and an amine precursor.

The applications of N-(4-(tert-butylphenyl))-3-(4,5-dimethoxy-2-nitrophenyl)acrylamide extend beyond academic research. In drug discovery pipelines, this compound serves as a key intermediate in the synthesis of novel therapeutic agents. Its structural motifs are often incorporated into lead compounds that exhibit inhibitory activity against enzymes or receptors involved in diseases such as cancer and inflammation.

The biological activity of this molecule has been explored in various preclinical studies. Researchers have investigated its potential as an inhibitor of kinases and other enzymes relevant to disease pathways. The presence of both hydrophobic and hydrophilic regions in its structure allows it to interact with biological targets through multiple mechanisms, including hydrophobic interactions and hydrogen bonding.

The use of computational chemistry techniques has further enhanced our understanding of how N-(4-(tert-butylphenyl))-3-(4,5-dimethoxy-2-nitrophenyl)acrylamide interacts with biological systems. Molecular docking studies have been employed to predict binding affinities and identify potential binding pockets on target proteins. These insights have guided the optimization of analogs with improved pharmacological properties.

In conclusion, N-(4-(tert-butylphenyl))-3-(4,5-dimethoxy-2-nitrophenyl)< strong >acrylamide strong > (CAS No. 307952-84-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for studying biological processes and developing new therapeutic agents. As research continues to uncover new applications for this molecule, its importance in chemical biology is likely to grow further.